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Compound of Interest

8-Aminooctanoic acid
Compound Name:

hydrochloride
CAS No.: 27991-81-7
Cat. No.: B1591209

Get Quote

Executive Summary

This guide provides a definitive spectroscopic and physicochemical comparison between 8-
Aminooctanoic acid (CAS 1002-57-9) and its Hydrochloride salt (CAS 27991-81-7).

For researchers in peptide synthesis and drug delivery (specifically SNAC analogs),
distinguishing these two forms is critical. The free acid exists as a stable zwitterion in the solid
state, characterized by a high melting point and specific carboxylate (

) IR bands. The hydrochloride salt disrupts this internal lattice, protonating the carboxyl group
to a carboxylic acid (

) and the amine to a cation (
), resulting in a dramatic shift in melting point, solubility, and spectral signature.

Key Differentiator: The "Carbonyl Switch" in FT-IR (shift from ~1560 cm~* to ~1720 cm™?) is the
most reliable rapid identification method.
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Molecular Structure & Theoretical Basis

To interpret the spectra correctly, one must understand the protonation states driving the signal
changes.

¢ 8-Aminooctanoic Acid (Free Acid): In the solid state and neutral agueous solution, it exists as
a Zwitterion. The amine deprotonates the carboxylic acid, creating a strong electrostatic
lattice.

o Structure:

+ 8-Aminooctanoic Acid Hydrochloride (HCI Salt): In the presence of strong acid (HCI), the
carboxylate is protonated back to a neutral carboxylic acid, while the amine remains
positively charged. The counter-ion is chloride (

)

o Structure:

Structural Transformation Diagram

The following diagram illustrates the chemical equilibrium and the specific spectroscopic
"reporter” groups that shift during this transformation.
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Caption: Mechanistic pathway showing the conversion from zwitterionic free acid to cationic
hydrochloride salt, highlighting the key spectroscopic and physical shifts.

Comparative Analysis
Physical Properties

The most immediate difference is the melting point.[1] The zwitterionic lattice is held together
by strong internal electrostatic forces (

), requiring significantly more energy to break than the ionic lattice of the hydrochloride salt.
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8-Aminooctanoic

Property . Hydrochloride Salt  Significance
Acid (Free)

CAS Number 1002-57-9 27991-81-7 Unique Identifier

Molecular Weight 159.23 g/mol 195.69 g/mol Stoichiometry calc.[2]

Melting Point 191 - 194 °C (dec) 141 - 144 °C Primary QC Check
Crystalline Powder Crystalline Solid ] o )

State _ _ Visual is identical
(White) (White)

. Soluble (pH : —

Water Solubility Highly Soluble Formulation utility

dependent)

FT-IR Spectroscopy (The "Carbonyl Switch")

Infrared spectroscopy is the most powerful tool for distinguishing these forms because the
carbonyl environment changes completely.

Protocol:
e Method: KBr Pellet or Diamond ATR.
¢ Resolution: 4 cm™1.

e Scans: 16-32.
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Free Acid

. . HCI Salt Frequency Mechanistic
Functional Group (Zwitterion)

(cm™?) Explanation
Frequency (cm™?)

Key Indicator. The salt
has a protonated

Absent in typical carboxylic acid (

Carbonyl (C=0) ] 1700 - 1740 (Strong)
region ), showing a classic
carbonyl stretch. The
zwitterion lacks this.[3]
The zwitterion
resonates between
1550 - 1630
two C-O bonds. Upon
Carboxylate (COO™) (Asym)1390 - 1420 Absent o )
acidification (HCI), this
(Sym)
resonance collapses
to a C=0 and C-OH.
Both forms have a
protonated amine (
2800 - 3100 (Broad, 2800 - 3100 (Broad,
Amine (NH) ). The salt may show
) ) "ammonium bands"

(combination bands)
near 2000-2500 cm~1.

Analyst Note: If your "Free Acid" sample shows a small shoulder at 1720 cm™3, it indicates
partial protonation or residual acid contamination. A pure zwitterion should have a clean
window between 1700-1800 cm~1.

Nuclear Magnetic Resonance (*H NMR)

NMR analysis requires careful solvent selection because the solvent can dictate the ionization
state.

Protocol:

e Solvent:
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(for solubility) or DMSO-
(to see exchangeable protons).
» Reference: TMS or residual solvent peak.

Scenario A: Analysis in

In deuterated water, the amine and acid protons exchange rapidly with the solvent (HOD peak).
You will not see the COOH or NH protons.

o Differentiation: The chemical shift of the

-methylene protons (

next to Carbonyl) will shift slightly downfield in the HCI salt due to the acidic environment, but
the difference is subtle unless pH is buffered.

Scenario B: Analysis in DMSO-

This is the preferred method for structural validation.

Proton Free Acid (Zwitterion) HCI Salt
Usually not visible

-COOH ~12.0 - 12.5 ppm (Broad)
(broad/exchanged)

) Broad signal ~8.0 ppm
-NHs* Broad signal ~7-8 ppm o )
(Distinct integration of 3H)

~2.25 ppm (Slight downfield

a-CH ~2.15 ppm
’ PP shift)

Experimental Protocols
Protocol 1: Rapid Identification via Melting Point

Use this for incoming raw material verification.

» Load capillary tubes with dried sample (vacuum dried at 40°C for 2 hours to remove
moisture).

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591209?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e Ramp temperature at 10°C/min until 130°C, then slow to 2°C/min.
e Observation:
o If melting onset is ~141°C, sample is HCI Salt.

o If sample remains solid past 150°C and melts/decomposes near 190°C, sample is Free
Acid.

Protocol 2: Determination of Chloride Content (Silver
Nitrate Test)

Use this to confirm the salt stoichiometry.

Dissolve 50 mg of sample in 2 mL deionized water.

Add 2-3 drops of 10%

(Nitric Acid).

Add 2-3 drops of 0.1M

(Silver Nitrate).

Result:

o Heavy White Precipitate (AgCI): Confirms HCI Salt.

o Clear/Faint Haze: Confirms Free Acid (Zwitterion).

Performance Implications in Development
Solubility & Formulation

o HCI Salt: Highly water-soluble. Preferred for aqueous formulations where high concentration
is needed rapidly. However, the resulting solution will be acidic (pH ~2-3), which may require
buffering.
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» Free Acid: Slower dissolution. In water, it creates a near-neutral solution (pH ~6-7, isoelectric
point region). Preferred if the formulation is sensitive to chloride ions or low pH.

Stability[4]

» Hygroscopicity: The HCI salt is generally more hygroscopic than the zwitterion. It must be
stored in tightly sealed containers with desiccants.

o Thermal Stability: The free acid (zwitterion) is thermally more stable (higher lattice energy),
making it more robust for high-temperature processing (e.g., hot melt extrusion) compared to
the salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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